Cas no 2168549-27-5 (Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl-)

5-Bromo-2-(difluoromethyl)-1,3-dimethylbenzene is a halogenated aromatic compound featuring a difluoromethyl substituent, which enhances its reactivity in electrophilic and nucleophilic substitution reactions. The presence of bromine at the 5-position and methyl groups at the 1,3-positions provides steric and electronic modulation, making it a versatile intermediate in organic synthesis. The difluoromethyl group contributes to increased metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. This compound is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its well-defined substitution pattern. Its structural features make it valuable for the development of fluorinated bioactive molecules.
Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- structure
2168549-27-5 structure
Product Name:Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl-
CAS No:2168549-27-5
MF:C9H9BrF2
MW:235.068568944931
CID:5958298
PubChem ID:137939865
Update Time:2025-11-06

Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl-
    • 5-bromo-2-(difluoromethyl)-1,3-dimethylbenzene
    • SCHEMBL24633970
    • 2168549-27-5
    • EN300-6511283
    • Inchi: 1S/C9H9BrF2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4,9H,1-2H3
    • InChI Key: VPNHVTUEAQFBOX-UHFFFAOYSA-N
    • SMILES: C1(C)=CC(Br)=CC(C)=C1C(F)F

Computed Properties

  • Exact Mass: 233.98557g/mol
  • Monoisotopic Mass: 233.98557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.415±0.06 g/cm3(Predicted)
  • Boiling Point: 256.0±35.0 °C(Predicted)

Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- Pricemore >>

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Additional information on Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl-

Comprehensive Overview of Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- (CAS No. 2168549-27-5)

Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- (CAS No. 2168549-27-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This halogenated benzene derivative features a unique combination of bromine and difluoromethyl substituents, which enhance its reactivity and utility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and compatibility with modern green chemistry principles.

The compound's molecular structure, characterized by a 1,3-dimethyl backbone and a 5-bromo-2-(difluoromethyl) substitution pattern, makes it a valuable intermediate in the synthesis of complex molecules. Its applications span across drug discovery, where it serves as a building block for bioactive molecules, and material science, where it contributes to the development of high-performance polymers. The growing demand for sustainable chemicals has further amplified interest in this compound, as it aligns with the global shift toward eco-friendly industrial processes.

One of the most frequently searched questions about Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- revolves around its synthesis methods and purification techniques. Advanced chromatographic methods, such as HPLC and GC-MS, are commonly employed to ensure high purity, which is critical for its use in sensitive applications. Additionally, the compound's stability under various conditions is a topic of interest, particularly for researchers working on long-term storage solutions and transport protocols.

In the context of pharmaceutical research, this compound has shown promise as a precursor for anticancer agents and antiviral drugs. Its ability to undergo selective functionalization reactions makes it a favorite among medicinal chemists. Recent studies have also highlighted its role in catalysis, where it acts as a ligand or co-catalyst in cross-coupling reactions, a hot topic in organic synthesis circles. The rise of AI-driven drug design has further spotlighted such compounds, as they are often used to train machine learning models for molecular property prediction.

From an industrial perspective, Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- is gaining traction in the agrochemical sector, where it is used to develop next-generation pesticides and herbicides. Its fluorine-containing moiety is particularly valued for enhancing the bioavailability and environmental persistence of agrochemicals. This aligns with the industry's focus on precision farming and reduced ecological footprint, two trending topics in sustainable agriculture.

Safety and regulatory compliance are also critical aspects of working with this compound. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. These precautions are often highlighted in safety data sheets (SDS), which are among the top-searched documents related to this compound.

In summary, Benzene, 5-bromo-2-(difluoromethyl)-1,3-dimethyl- (CAS No. 2168549-27-5) is a multifaceted compound with broad applications in cutting-edge scientific and industrial fields. Its unique properties and compatibility with sustainable practices ensure its continued relevance in an era of rapid technological advancement. As research progresses, this compound is likely to play an even more significant role in addressing global challenges in healthcare, agriculture, and materials engineering.

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